Cas no 189057-61-2 (thio-DABO 11a)

• Product Name: thio-DABO 11a
• CAS No: 189057-61-2
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 2786163
• Update Time: 2023-08-07

thio-DABO 11a Chemical and Physical Properties

Names and Identifiers

• BDBM2427
• 2-(sec-Butylthio)-6-(2-naphthylmethyl)pyrimidin-4(3H)-one
• 4-(2-naphthylmethyl)-2-sec-butylsulfanyl-1H-pyrimidin-6-one
• 2-(Methylpropylthio)-6-(2-naphthylmethyl)-3-hydropyrimidin-4-one
• 2-(sec-Butylthio)-6-(naphthalen-2-ylmethyl)pyrimidin-4(1H)-one
• 2-(butan-2-ylsulfanyl)-6-(naphthalen-2-ylmethyl)-3,4-dihydropyrimidin-4-one
• thio-DABO 11a

• Inchi： 1S/C19H20N2OS/c1-3-13(2)23-19-20-17(12-18(22)21-19)11-14-8-9-15-6-4-5-7-16(15)10-14/h4-10,12-13H,3,11H2,1-2H3,(H,20,21,22)
• InChI Key： VQGBUCJNARIXCH-UHFFFAOYSA-N
• SMILES： S(C1NC(C=C(CC2C=CC3C=CC=CC=3C=2)N=1)=O)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 500
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8